Cas no 1017021-81-6 (2-{4-(prop-2-ynamido)phenylformamido}acetic acid)

• Product Name: 2-{4-(prop-2-ynamido)phenylformamido}acetic acid
• CAS No: 1017021-81-6
• MF: C₁₂H₁₀N₂O₄
• MW: 246.218802928925
• MDL: MFCD09940120
• CID: 5242396
• PubChem ID: 24701069
• Update Time: 2025-05-23

2-{4-(prop-2-ynamido)phenylformamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[4-(prop-2-ynamido)phenyl]formamido}acetic acid
• 2-{[4-(prop-2-ynamido)phenyl]formamido}aceticacid
• Glycine, N-[4-[(1-oxo-2-propyn-1-yl)amino]benzoyl]-
• 2-{4-(prop-2-ynamido)phenylformamido}acetic acid

• MDL： MFCD09940120
• Inchi： 1S/C12H10N2O4/c1-2-10(15)14-9-5-3-8(4-6-9)12(18)13-7-11(16)17/h1,3-6H,7H2,(H,13,18)(H,14,15)(H,16,17)
• InChI Key： QZSACNVLSDKAAH-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)NC(C#C)=O)NCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 388
• XLogP3: -0.6
• Topological Polar Surface Area: 95.5

Additional information on 2-{4-(prop-2-ynamido)phenylformamido}acetic acid

2-{4-(prop-2-ynamido)phenylformamido}acetic acid

The compound 2-{4-(prop-2-ynamido)phenylformamido}acetic acid (CAS No: 1017021-81-6) is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its versatile applications and promising biological activities. The molecule's structure comprises a phenyl group substituted with a propargylamine moiety, which is further connected to a formamide group, ultimately linked to an acetic acid moiety. This combination of functional groups imparts the compound with distinctive chemical and physical properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as click chemistry and transition-metal-catalyzed reactions. These techniques have not only improved the yield and purity of the compound but also facilitated its scalability for potential industrial applications. The synthesis process typically involves the coupling of a propargylamine derivative with a phenylformamide intermediate, followed by subsequent functionalization to introduce the acetic acid group.

The biological evaluation of 2-{4-(prop-2-ynamido)phenylformamido}acetic acid has revealed intriguing pharmacological properties. Studies have demonstrated its ability to modulate key biological pathways, making it a promising candidate for drug development. For instance, research indicates that the compound exhibits potent antiproliferative activity against various cancer cell lines, potentially through mechanisms involving the inhibition of cell cycle progression or the induction of apoptosis. Additionally, its ability to interact with specific molecular targets, such as kinases or receptors, underscores its potential as a lead compound in therapeutic interventions.

In terms of applications, this compound has shown promise in areas beyond pharmacology. Its unique electronic properties make it an attractive candidate for use in advanced materials, such as in the development of novel sensors or electronic devices. Furthermore, its structural versatility allows for further modification to tailor its properties for specific applications, thereby expanding its utility across diverse fields.

From an environmental standpoint, the synthesis and handling of this compound are conducted under stringent safety protocols to ensure minimal ecological impact. The compound's stability and biodegradability are currently under investigation to assess its long-term environmental footprint.

In conclusion, 2-{4-(prop-2-ynamido)phenylformamido}acetic acid (CAS No: 1017021-81-6) stands as a testament to the ingenuity of modern chemical synthesis and its potential to drive innovation across multiple disciplines. With ongoing research and development efforts, this compound is poised to make significant contributions to both scientific advancement and practical applications.